Cas no 2229276-74-6 (5-(5-chloropyridin-2-yl)-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-(5-chloropyridin-2-yl)-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2229276-74-6
• MF: C₁₀H₈ClN₃O₂
• MW: 237.642420768738
• CID: 6107293
• PubChem ID: 165884351
• Update Time: 2023-12-26

5-(5-chloropyridin-2-yl)-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(5-chloropyridin-2-yl)-1-methyl-1H-pyrazole-4-carboxylic acid
• EN300-1994107
• 2229276-74-6

• Inchi： 1S/C10H8ClN3O2/c1-14-9(7(5-13-14)10(15)16)8-3-2-6(11)4-12-8/h2-5H,1H3,(H,15,16)
• InChI Key： RBHOAIUIWYHGGB-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)C1=C(C(=O)O)C=NN1C

Computed Properties

• Exact Mass: 237.0305042g/mol
• Monoisotopic Mass: 237.0305042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 68Ų